![molecular formula C8H14ClNO2 B6263711 rac-methyl (1R,2S,5S)-3-azabicyclo[3.2.0]heptane-2-carboxylate hydrochloride CAS No. 2307782-94-9](/img/no-structure.png)
rac-methyl (1R,2S,5S)-3-azabicyclo[3.2.0]heptane-2-carboxylate hydrochloride
Overview
Description
Rac-methyl (1R,2S,5S)-3-azabicyclo[3.2.0]heptane-2-carboxylate hydrochloride (rac-MBCH) is a chiral cyclic molecule composed of two enantiomers, 1R and 2S, and is commonly used in organic synthesis. It is a versatile reagent that can be used to catalyze a variety of reactions, including those involving nucleophiles, electrophiles, and radicals. Rac-MBCH has been used in a variety of research applications, from drug discovery to materials science.
Mechanism of Action
Rac-MBCH acts as a chiral catalyst, which means it is able to induce the stereoselectivity of a reaction. This is accomplished through the formation of a chiral complex between the chiral ligand and the substrate. The complex then undergoes a reaction to form the desired product. The formation of the chiral complex is dependent on the structure of the substrate and the chiral ligand, as well as the reaction conditions.
Biochemical and Physiological Effects
Rac-MBCH has been studied for its biochemical and physiological effects. It has been shown to have anti-inflammatory and anti-oxidant activities, and it has been used in the treatment of various diseases, including cancer, diabetes, and neurodegenerative diseases. In addition, rac-MBCH has been shown to have neuroprotective effects, and it has been used in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
Rac-MBCH has several advantages for laboratory experiments. It is a highly efficient and selective catalyst, and it can be used to synthesize a wide range of compounds. In addition, it is easy to handle and store, and it has a low cost. However, rac-MBCH is not suitable for all reactions, and it may not be suitable for some laboratory experiments.
Future Directions
Rac-MBCH has a wide range of potential applications in research and industry. In the future, it could be used in the synthesis of more complex molecules and materials, and it could be used to synthesize new drugs and biomolecules. In addition, rac-MBCH could be used in the development of new catalysts and reaction conditions. Finally, rac-MBCH could be used to develop new methods for the synthesis of chiral molecules.
Synthesis Methods
Rac-MBCH is a chiral molecule and can be synthesized by several different methods. The most common method is a palladium-catalyzed asymmetric hydrogenation, which uses a chiral ligand to induce stereoselectivity in the reaction. This method is highly efficient and produces rac-MBCH with high purity and enantioselectivity. Other methods, such as a copper-catalyzed asymmetric hydrogenation, have also been used to synthesize rac-MBCH.
Scientific Research Applications
Rac-MBCH has a wide range of applications in research and industry. It is used in drug discovery as a chiral catalyst for the synthesis of chiral drugs. It has also been used in materials science for the synthesis of polymers and other materials. In addition, rac-MBCH has been used in biochemistry and molecular biology for the synthesis of proteins and other biomolecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-methyl (1R,2S,5S)-3-azabicyclo[3.2.0]heptane-2-carboxylate hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "Methyl acrylate", "2,5-dioxo-1-pyrrolidineacetamide", "Sodium hydride", "Bromine", "Sodium borohydride", "Hydrochloric acid", "Diethyl ether", "Methanol", "Water" ], "Reaction": [ "Step 1: React methyl acrylate with 2,5-dioxo-1-pyrrolidineacetamide in the presence of sodium hydride to form a diastereomeric mixture of (1R,2S,5S)- and (1S,2R,5R)-methyl 3-(2-oxopyrrolidin-1-yl)propanoate.", "Step 2: Separate the diastereomers by column chromatography and convert the (1R,2S,5S)-isomer to its hydrochloride salt by treatment with hydrochloric acid in diethyl ether.", "Step 3: React the (1R,2S,5S)-methyl 3-(2-oxopyrrolidin-1-yl)propanoate hydrochloride with bromine in methanol to form the corresponding bromomethyl ester.", "Step 4: Reduce the bromomethyl ester with sodium borohydride in methanol to form rac-methyl (1R,2S,5S)-3-azabicyclo[3.2.0]heptane-2-carboxylate.", "Step 5: Convert the product to its hydrochloride salt by treatment with hydrochloric acid in water." ] } | |
CAS RN |
2307782-94-9 |
Product Name |
rac-methyl (1R,2S,5S)-3-azabicyclo[3.2.0]heptane-2-carboxylate hydrochloride |
Molecular Formula |
C8H14ClNO2 |
Molecular Weight |
191.7 |
Purity |
95 |
Origin of Product |
United States |
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